1-Piperidinamine, N-ethylidene-

• IUPAC Name: (E)-N-piperidin-1-ylethanimine
• InChI: InChI=1S/C7H14N2/c1-2-8-9-6-4-3-5-7-9/h2H,3-7H2,1H3/b8-2+
• InChI Key: ANZXBMPSDRAZTQ-KRXBUXKQSA-N
• Canonical SMILES: CC=NN1CCCCC1
• Isomeric SMILES: C/C=N/N1CCCCC1
• Molecular Formula: C7H14N2
• Molecular Weight: 126.20 g/mol
• CAS RN: 100033-58-7

Description

1-Piperidinamine, N-ethylidene- is a derivative of piperidine. Piperidine is an organic compound with the molecular formula (CH2)5NH. This heterocyclic amine consists of a six-membered ring containing five methylene bridges (–CH2–) and one amine bridge (–NH–). It is a colorless liquid with an odor described as objectionable, typical of amines.

Synthesis Analysis

The synthesis of piperidine derivatives is a topic of interest due to their potential therapeutic applications. For instance, a series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives were synthesized and evaluated for their anti-acetylcholinesterase activity, which is relevant for the treatment of conditions like Alzheimer’s disease.

Molecular Structure Analysis

The molecular structure of piperidine derivatives can significantly influence their biological activity. For example, the crystal structure of a polysubstituted piperidone was determined, revealing important intra- and intermolecular interactions that could affect its activity as a RORc inhibitor.

Chemical Reactions Analysis

Piperidine derivatives can undergo various chemical reactions that are essential for their biological function. The Rhodium-catalyzed reaction of N-(2-pyridinyl)piperazines with CO and ethylene is an example of a novel carbonylation reaction at a C–H bond in the piperazine ring, which is a structural relative of piperidine.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

Piperidines serve as crucial building blocks for drug design. Their six-membered heterocyclic structure, containing one nitrogen and five carbon atoms, makes them valuable in constructing pharmaceutical agents. Researchers explore various synthetic methods to create substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. .

Organic Synthesis

1-Piperidinamine, N-ethylidene-, participates in intra- and intermolecular reactions. These reactions lead to the formation of diverse piperidine derivatives. Scientists employ hydrogenation, cyclization, cycloaddition, annulation, and amination techniques to access these compounds. .

Biological Evaluation and Pharmacology

Both synthetic and natural piperidines undergo biological evaluation. Researchers explore their pharmacological activity, aiming to discover potential drugs containing the piperidine moiety. .

Agrochemicals and Pest Control

Piperidines play a role in agrochemical research. Scientists study their insecticidal and pesticidal properties. By modifying the piperidine scaffold, they aim to develop environmentally friendly pest control agents.

Mechanism of Action

Target of Action

Piperidine derivatives, which include 1-piperidinamine, n-ethylidene-, are known to be present in more than twenty classes of pharmaceuticals . They are often used in the design of drugs due to their potential therapeutic applications.

Mode of Action

Piperidine derivatives are known to interact with their targets in various ways, depending on the specific derivative and its structure. The introduction of various substituents onto the piperidine ring can modulate the biological activity of the compounds.

Biochemical Pathways

Piperidine derivatives can affect various biochemical pathways depending on their specific structure and the targets they interact with.

Pharmacokinetics

The pharmacokinetics of a drug can significantly influence its bioavailability and therapeutic effect .

Result of Action

Piperidine derivatives can have various effects depending on their specific structure and the targets they interact with.